5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol
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Overview
Description
5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol is a heterocyclic compound that has garnered interest in the field of medicinal chemistry. This compound features a unique triazole ring fused with a piperidine ring, making it a versatile scaffold for the development of various pharmacologically active molecules .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of hydrazine derivatives with ketones or aldehydes, followed by cyclization to form the triazole ring . The reaction conditions often include the use of acidic or basic catalysts to facilitate the cyclization process.
Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis starting from commercially available reagents. The process is optimized for high yield and purity, often involving purification steps such as recrystallization or chromatography .
Chemical Reactions Analysis
Types of Reactions: 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol undergoes
Properties
CAS No. |
1707370-08-8 |
---|---|
Molecular Formula |
C6H9N3O |
Molecular Weight |
139.16 g/mol |
IUPAC Name |
5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol |
InChI |
InChI=1S/C6H9N3O/c10-5-2-1-3-9-4-7-8-6(5)9/h4-5,10H,1-3H2 |
InChI Key |
MVCKCFNBLYFTSC-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C2=NN=CN2C1)O |
Origin of Product |
United States |
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